(Z)-6-benzyl-2-(3-phenylacrylamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[[(Z)-3-phenylprop-2-enoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C24H23N3O2S.ClH/c25-23(29)22-19-13-14-27(15-18-9-5-2-6-10-18)16-20(19)30-24(22)26-21(28)12-11-17-7-3-1-4-8-17;/h1-12H,13-16H2,(H2,25,29)(H,26,28);1H/b12-11-
• InChI Key: QTYHMUWVBXGCCK-AFEZEDKISA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)C=CC3=CC=CC=C3)C(=O)N)CC4=CC=CC=C4.Cl
• Isomeric SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)/C=C\C3=CC=CC=C3)C(=O)N)CC4=CC=CC=C4.Cl
• Molecular Formula: C24H24ClN3O2S
• Molecular Weight: 454.0 g/mol

Description

This compound is a complex organic molecule that likely contains a pyridine ring structure, which is a basic aromatic ring with one nitrogen atom. It also seems to have a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and amine (NH2), and a phenyl group (a ring of 6 carbon atoms). These types of compounds are often involved in pharmaceuticals and could potentially have biological activity.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through various methods such as palladium-catalyzed aminocarbonylation. This involves the reaction of amines with aldehydes or ketones in the presence of a palladium catalyst.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and functional groups. For instance, the carboxamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined through experimental analysis. These properties can be influenced by factors such as the compound’s molecular structure and the presence of functional groups.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• This compound’s structure suggests it could interact with biological targets, making it a candidate for drug development. .

Anti-Inflammatory Agents

• Pyridine derivatives often exhibit anti-inflammatory properties. .

Antitumor Activity

• Heterocyclic compounds, including pyridines, have been investigated for their antitumor effects. This compound’s unique structure may contribute to its potential as an antitumor agent. .

Neuroprotective Effects

• .

Multicomponent Reactions (MCRs)

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Materials Science and Nanotechnology

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Biochemical Assays and Target Identification

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Synthetic Methodology and Organic Synthesis

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Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to the class of pyrrolidine alkaloids , which have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities . .

Mode of Action

Pyrrolidine alkaloids, to which this compound belongs, are known to interact with various cellular targets leading to a wide range of biological effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

It’s known that pyrrolidine alkaloids can influence a variety of biochemical pathways . For instance, some pyrrolidine alkaloids have been shown to affect the pentose phosphate, shikimate, and phenylpropanoid pathways , which are involved in the production of important secondary metabolites and bioactive compounds in plants .

Result of Action

Pyrrolidine alkaloids have been shown to exert a variety of biological effects, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities . The specific effects of this compound are subjects of ongoing research.

Future Directions

Future research could involve further exploration of the compound’s potential biological activities, optimization of its synthesis pathway, and investigation of its mechanism of action. Additionally, the development of novel analogs with enhanced activity and reduced toxicity could be a potential area of focus.